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Compound of Interest

Compound Name: 5-Bromo-7-nitroindoline

Cat. No.: B556508 Get Quote

CAS Number: 80166-90-1

This technical guide provides an in-depth overview of 5-Bromo-7-nitroindoline, a key

intermediate in pharmaceutical research and organic synthesis. The document is intended for

researchers, scientists, and drug development professionals, offering comprehensive data,

experimental protocols, and insights into its applications.

Core Compound Data
5-Bromo-7-nitroindoline is a versatile chemical building block utilized in the synthesis of more

complex molecules, particularly in the development of novel therapeutics and fluorescent

probes.[1] Its chemical structure, characterized by the presence of a bromine atom and a nitro

group on the indoline scaffold, imparts unique reactivity and properties.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Bromo-7-nitroindoline is presented in

the table below. This data is essential for its handling, characterization, and use in chemical

reactions.
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Property Value Reference

CAS Number 80166-90-1 N/A

Molecular Formula C₈H₇BrN₂O₂ [2]

Molecular Weight 243.06 g/mol [2]

Appearance
Red-orange to brown

crystalline powder
[2]

Melting Point 133-136 °C N/A

Purity
≥97.5% to ≥98% (by GC or

HPLC)
[2]

Solubility Insoluble in water N/A

Suppliers
5-Bromo-7-nitroindoline is commercially available from various chemical suppliers.

Researchers can procure this compound from the following vendors, among others:

Supplier Website

Chem-Impex --INVALID-LINK--

Thermo Scientific Chemicals --INVALID-LINK--

ChemicalBook --INVALID-LINK--

Experimental Protocols
While a specific, detailed experimental protocol for the direct synthesis of 5-Bromo-7-
nitroindoline was not found in the surveyed literature, its application as a starting material is

well-documented. Below are detailed protocols for the synthesis of a key derivative and

representative cross-coupling reactions, illustrating the utility of 5-Bromo-7-nitroindoline in

organic synthesis.
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Synthesis of 5-bromo-7-nitroindoline-S-
ethylthiocarbamate
This protocol details the synthesis of a photoreactive derivative starting from 5-Bromo-7-
nitroindoline, as described by Chavez et al. (2023).[2][3] This reaction demonstrates a

practical application of the core compound.

Reaction Scheme:

5-Bromo-7-nitroindoline

Isothiocyanate Intermediate

 1. NaH, THF, 0 °C to rt
 2. Add to thiophosgene

Thiophosgene
(in CCl4)

5-bromo-7-nitroindoline-
S-ethylthiocarbamate

 Add EtMgBr, THF, -78 °C to rt

Ethyl Grignard Reagent
(EtMgBr in THF)

Click to download full resolution via product page

A general reaction scheme for the synthesis of 5-bromo-7-nitroindoline-S-ethylthiocarbamate.

Materials:

5-Bromo-7-nitroindoline

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Tetrahydrofuran (THF)

Thiophosgene (CSCl₂)

Carbon tetrachloride (CCl₄)
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Ethylmagnesium bromide (EtMgBr), solution in THF

1 M Hydrochloric acid (HCl)

Water

Brine

Magnesium sulfate (MgSO₄)

Ethyl acetate

Procedure:

Formation of the Isothiocyanate Intermediate:

To a solution of 5-bromo-7-nitroindoline in anhydrous THF at 0 °C, add sodium hydride

portion-wise.

Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

In a separate flask, prepare a solution of thiophosgene in carbon tetrachloride.

Add the deprotonated 5-bromo-7-nitroindoline solution dropwise to the thiophosgene

solution at room temperature.

Stir the reaction mixture for 2 hours.

Formation of the S-ethylthiocarbamate:

Cool the isothiocyanate intermediate solution to -78 °C.

Add ethylmagnesium bromide solution dropwise.

Allow the reaction to slowly warm to room temperature and stir overnight.

Work-up and Purification:

Quench the reaction with 1 M HCl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b556508?utm_src=pdf-body
https://www.benchchem.com/product/b556508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the aqueous layer with ethyl acetate.

Wash the combined organic layers with water and brine.

Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced

pressure.

The resulting product can be further purified if necessary, though the cited procedure

reported a 98% yield over two steps without further purification.[3]

Characterization Data for the Product:

Appearance: Orange solid

Melting Point: 114.2-115.4 °C

¹H NMR (400 MHz, CDCl₃): δ = 7.78 (s, 1H), 7.54 (s, 1H), 4.28 (t, 2H), 3.23 (t, 2H), 2.98 (q,

2H), 1.32 (t, 3H) ppm.[3]

Representative Cross-Coupling Reactions
5-Bromo-7-nitroindoline is an ideal substrate for palladium-catalyzed cross-coupling

reactions, such as the Buchwald-Hartwig amination and Suzuki coupling. These reactions are

fundamental in drug discovery for creating diverse molecular libraries.

This protocol is a general representation of how 5-Bromo-7-nitroindoline could be

functionalized with an amine.

Reactants Reaction Conditions

5-Bromo-7-nitroindoline

5-Amino-7-nitroindoline Derivative

 Heat

Amine (R-NH2)

 Heat

Pd Catalyst
(e.g., Pd2(dba)3)

 Heat

Phosphine Ligand
(e.g., BINAP)

 Heat

Base
(e.g., NaOtBu)

 Heat

Solvent
(e.g., Toluene)

 Heat
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Click to download full resolution via product page

General workflow for the Buchwald-Hartwig amination of 5-Bromo-7-nitroindoline.

This protocol illustrates a general approach for the Suzuki coupling of 5-Bromo-7-
nitroindoline with a boronic acid.

Reactants Reaction Conditions

5-Bromo-7-nitroindoline

5-Aryl-7-nitroindoline Derivative

 Heat

Boronic Acid
(R-B(OH)2)

 Heat

Pd Catalyst
(e.g., Pd(PPh3)4)

 Heat

Base
(e.g., K2CO3)

 Heat

Solvent
(e.g., Dioxane/Water)

 Heat

Click to download full resolution via product page

General workflow for the Suzuki coupling of 5-Bromo-7-nitroindoline.

Applications in Drug Discovery and Research
5-Bromo-7-nitroindoline serves as a valuable starting material in the synthesis of biologically

active compounds and functional molecules.

Pharmaceutical Intermediate
The indoline scaffold is a common motif in many pharmaceuticals. The bromo and nitro

functionalities on 5-Bromo-7-nitroindoline provide reactive handles for medicinal chemists to

introduce a variety of substituents, enabling the exploration of structure-activity relationships

and the development of new drug candidates.

Fluorescent Probes
Derivatives of 7-nitroindoline are known to be fluorescent and can be used to create probes for

biological imaging.[2] These probes can be designed to detect specific analytes, such as metal

ions, or to monitor changes in the cellular environment. The general principle involves the
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interaction of the analyte with the probe, leading to a change in its fluorescence properties

(e.g., "turn-on" or "turn-off" of fluorescence).

Photoreactive Compounds
As demonstrated in the synthesis of 5-bromo-7-nitroindoline-S-thiocarbamate, derivatives of

5-Bromo-7-nitroindoline can be photoreactive.[2][3] Such compounds can be used as

"caged" compounds, where a biologically active molecule is released upon exposure to light.

This allows for precise spatial and temporal control over the release of the active substance in

biological systems.

Signaling and Biological Pathways
While specific signaling pathways directly modulated by 5-Bromo-7-nitroindoline are not

extensively documented, the photoactivation of its derivatives represents a form of controlled

signaling.

Photoactivation Pathway of a Bni-Amide
The photoactivation of a 5-bromo-7-nitroindoline (Bni)-amide derivative proceeds through a

series of intermediates upon exposure to light, leading to the cleavage of the amide bond and

the release of the attached molecule. This process can be utilized for the light-induced release

of therapeutic agents or signaling molecules.
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5-Bromo-7-nitroindoline (Bni)-Amide

Excited State

 Photoexcitation

Light (hν)

Nitronic Anhydride Intermediate

 Rearrangement

Nitrosoindole

 In Water

Cleaved Amide

 Nucleophilic Cleavage

Click to download full resolution via product page

Simplified photoactivation and cleavage pathway of a 5-bromo-7-nitroindoline (Bni)-amide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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